Cas no 1985-81-5 (1,4,7-Heptanetriamine)

1,4,7-Heptanetriamine structure
1,4,7-Heptanetriamine structure
Product Name:1,4,7-Heptanetriamine
CAS No:1985-81-5
MF:C7H19N3
MW:145.245861291885
CID:164534
PubChem ID:164909
Update Time:2025-04-19

1,4,7-Heptanetriamine Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Heptanetriamine
    • 1,4,7-triaminoheptane
    • heptane-1,4,7-triamine
    • 1985-81-5
    • SCHEMBL238918
    • 1-(3-aminopropyl)butane-1,4-diamine
    • AKOS006365520
    • DTXSID30173599
    • Inchi: 1S/C7H19N3/c8-5-1-3-7(10)4-2-6-9/h7H,1-6,8-10H2
    • InChI Key: GDRJDUSGGPSMEI-UHFFFAOYSA-N
    • SMILES: NC(CCCN)CCCN

Computed Properties

  • Exact Mass: 145.15807
  • Monoisotopic Mass: 145.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 57.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 0.934
  • Boiling Point: 305.4°Cat760mmHg
  • Flash Point: 153.9°C
  • PSA: 78.06
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